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Compound of Interest

Compound Name: Balomenib

Cat. No.: B15569023

For laboratory professionals engaged in groundbreaking research, the proper handling and
disposal of investigational compounds like balomenib are paramount to ensuring a safe and
compliant laboratory environment. This guide provides detailed, step-by-step procedures for
the safe disposal of balomenib, aligning with best practices for chemical and pharmaceutical
waste management in a research setting.

Balomenib, also known as revumenib (SNDX-5613), is an inhibitor of the menin-MLL
interaction with potential antineoplastic activity[1]. While the Safety Data Sheet (SDS) for
SNDX-5613 from some suppliers indicates that the substance is not classified as hazardous
according to the Globally Harmonized System (GHS), it is prudent laboratory practice to handle
all research compounds with a high degree of caution.

Hazard and Safety Information

A review of available safety data indicates that balomenib (SNDX-5613) is not classified as a
hazardous substance. However, it is essential to recognize that the toxicological properties of
novel compounds may not be fully elucidated. Therefore, treating balomenib as potentially
hazardous chemical waste is a recommended precautionary measure.
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Step-by-Step Disposal Protocol

The fundamental principle for the disposal of balomenib is to manage it as regulated chemical
waste. Adherence to institutional and local environmental regulations is mandatory.

Step 1: Waste Segregation and Collection

Proper segregation is the cornerstone of safe laboratory waste management. Never mix
balomenib waste with non-hazardous trash.

Unused or Expired Pure Compound: Collect in a designated, well-sealed, and clearly labeled
hazardous waste container.

Contaminated Labware: Items such as pipette tips, centrifuge tubes, gloves, and weighing
papers that have been in direct contact with balomenib must be disposed of as solid
hazardous waste.

Solutions: All solutions containing balomenib (e.g., dissolved in DMSO) should be collected
as liquid hazardous waste. These solutions must not be poured down the drain.

Step 2: Waste Container Management

Container Selection: Use containers that are compatible with the chemical waste. For liquid
waste, ensure the container is leak-proof.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "Balomenib (SNDX-5613)," and any known hazards.

Storage: Store waste containers in a designated, secure, and well-ventilated satellite
accumulation area away from incompatible materials.

Step 3: Arrange for Disposal

« Institutional Environmental Health and Safety (EHS): Your institution's EHS department is the
primary resource for waste disposal procedures. They will provide the appropriate
containers, labels, and arrange for the collection of the hazardous waste.
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» Documentation: Complete all necessary waste disposal forms as required by your institution
and local regulations.

Experimental Protocols for Waste Neutralization

Currently, there are no established and validated experimental protocols for the chemical
neutralization of balomenib for disposal purposes. Therefore, the recommended procedure is
to dispose of it as chemical waste through a licensed hazardous waste disposal service
arranged by your institution's EHS office.

Balomenib Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of balomenib in a

laboratory setting.
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Balomenib Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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